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Compound of Interest

Compound Name: 12-Hydroxydihydrochelirubine

Cat. No.: B1204688

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to provide the fundamental physicochemical properties of the
compound 12-Hydroxydihydrochelirubine. While extensive biological data, including detailed
experimental protocols and established signaling pathways, are not readily available in the
current body of scientific literature, this document summarizes the core molecular information.

Core Molecular Data

A critical first step in the evaluation of any potential therapeutic agent is the characterization of
its basic molecular properties. This information is foundational for a wide range of applications,
from dosage calculations to the interpretation of spectroscopic data. The molecular formula and
weight of 12-Hydroxydihydrochelirubine are summarized below.

Property Value Source
Molecular Formula C21H17NO6 J-GLOBALJ[1]
Molecular Weight 379.368 g/mol J-GLOBAL[1]

Table 1: Physicochemical Properties of 12-Hydroxydihydrochelirubine. This table outlines the
fundamental molecular characteristics of 12-Hydroxydihydrochelirubine.
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Further Research and Context

12-Hydroxydihydrochelirubine is a derivative of chelirubine, a benzophenanthridine alkaloid.
[1] Alkaloids in this class are known to possess a variety of biological activities. However,
specific experimental studies detailing the synthesis, biological activity, and mechanism of
action of 12-Hydroxydihydrochelirubine are not extensively documented in publicly
accessible databases.

For researchers interested in the potential pharmacological profile of this compound, a logical
starting point would be to investigate the known activities of its parent compound, chelirubine.
This could provide insights into the potential, albeit unconfirmed, therapeutic areas for 12-
Hydroxydihydrochelirubine.

Due to the absence of detailed experimental data and established signaling pathways for 12-
Hydroxydihydrochelirubine, the creation of diagrams for signaling pathways or experimental
workflows as requested is not feasible at this time. Further primary research would be required
to elucidate these aspects of the compound's pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Chelirubine | C21H16NO5+ | CID 161243 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide on 12-
Hydroxydihydrochelirubine: Physicochemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1204688#12-hydroxydihydrochelirubine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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